Cas no 85340-40-5 (Cyanacure)

• Product Name: Cyanacure
• CAS No: 85340-40-5
• MF: C₁₄H₁₆N₂S₂
• MW: 276.420240402222
• CID: 990318
• Update Time: 2023-08-03

Cyanacure Chemical and Physical Properties

Names and Identifiers

• EINECS 257-901-9
• Cyanacure
• 2,2'-(Ethylenedithio)dianiline
• Cynacure
• 2-({2-[(2-Aminophenyl)thio]ethyl}thio)aniline
• Bis(o-aminophenylthio)ethane
• Benzenamine, 2,2'-[1,2-ethanediylbis(thio)]bis-
• 2,2'-(1,2-Ethanediylbis(thio))bisbenzenamine
• 2,2'-(ethane-1,2-diylbis(sulfanediyl))dianiline
• Benzenamine, 2,2'-(1,2-ethanediylbis(thio))bis-
• 2-[2-(2-aminophenylthio)ethylthio]phenylamine
• 1,2-d

• Inchi： 1S/C14H16N2S2/c15-11-5-1-3-7-13(11)17-9-10-18-14-8-4-2-6-12(14)16/h1-8H,9-10,15-16H2
• InChI Key： BSYVFGQQLJNJJG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)CCSC1C=CC=CC=1N
• BRN： 2739761

Computed Properties

• Exact Mass: 276.07549
• Monoisotopic Mass: 276.07549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103